Cas no 1111300-51-6 (3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid)

• Product Name: 3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid
• CAS No: 1111300-51-6
• MF: C₁₅H₁₇NO₄S₂
• MW: 339.429781675339
• MDL: MFCD19105036
• CID: 4572112
• Update Time: 2025-06-14

3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid

• MDL： MFCD19105036
• Inchi： 1S/C15H17NO4S2/c1-15(2,3)10-4-6-11(7-5-10)22(19,20)16-12-8-9-21-13(12)14(17)18/h4-9,16H,1-3H3,(H,17,18)
• InChI Key： ZQGHKUXYQHDKBP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1NS(C1=CC=C(C(C)(C)C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid

Comprehensive Overview of 3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid (CAS No. 1111300-51-6)

3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid (CAS No. 1111300-51-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and benzenesulfonamide moieties, exhibits promising properties for applications in drug discovery and material science. Its molecular structure combines a tert-butyl group with a sulfonamido linkage, enhancing its stability and reactivity in synthetic pathways. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its modular design.

The growing demand for sulfonamide derivatives in medicinal chemistry has placed 3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid at the forefront of innovation. Recent studies highlight its role in modulating enzyme inhibition, particularly in targeting inflammatory pathways. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and low toxicity. The compound’s carboxylic acid functionality further allows for versatile derivatization, making it a valuable intermediate in the synthesis of small-molecule therapeutics.

In the context of green chemistry, CAS No. 1111300-51-6 has been explored for its compatibility with sustainable synthesis methods. With increasing regulatory pressure on eco-friendly manufacturing, this compound’s potential for catalytic transformations and solvent-free reactions is a key area of investigation. Industry experts are also evaluating its stability under biodegradation conditions, addressing concerns about environmental persistence—a topic frequently searched in life cycle assessment (LCA) databases.

From a commercial perspective, 3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid is often referenced in patents related to crop protection and veterinary pharmaceuticals. Its structural features are leveraged to design compounds with improved bioavailability and target specificity, addressing common challenges in formulation science. These applications resonate with trending searches on agrochemical innovation and next-gen veterinary drugs, reflecting its cross-disciplinary relevance.

Analytical characterization of CAS No. 1111300-51-6 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity for research use. The compound’s spectral data is frequently cataloged in cheminformatics platforms, supporting AI-driven drug design initiatives. This integration with computational chemistry tools underscores its role in modern high-throughput screening workflows, a hot topic in pharma R&D forums.

In summary, 3-(4-tert-Butylbenzenesulfonamido)-thiophene-2-carboxylic acid represents a multifaceted compound with expanding applications. Its synergy with cutting-edge research trends—from sustainable synthesis to therapeutic development—positions it as a critical asset for scientists navigating the complexities of molecular innovation.